Cas no 1017488-03-7 (2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]acetamide)

• Product Name: 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]acetamide
• CAS No: 1017488-03-7
• MF: C₁₃H₁₆N₄O
• MW: 244.292342185974
• CID: 5915557
• PubChem ID: 35335313
• Update Time: 2025-05-19

2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylpyrazol-1-yl)-N-(pyridin-2-ylmethyl)acetamide
• 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]acetamide
• F5860-3658
• 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)acetamide
• AKOS024525530
• CHEMBL3439657
• 1017488-03-7
• Z184142638

• Inchi： 1S/C13H16N4O/c1-10-7-11(2)17(16-10)9-13(18)15-8-12-5-3-4-6-14-12/h3-7H,8-9H2,1-2H3,(H,15,18)
• InChI Key： YAIDZUCUAHLHQL-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC=C1)(=O)CN1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 244.13241115g/mol
• Monoisotopic Mass: 244.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]acetamide

Introduction to 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]acetamide and Its Applications in Modern Chemical Biology

Compound with the CAS number 1017488-03-7 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]acetamide presents a unique combination of heterocyclic scaffolds, which makes it a promising candidate for various biological applications. This compound belongs to a class of molecules that integrate pyrazole and pyridine moieties, both of which are well-known for their diverse pharmacological properties.

The pyrazole ring, a five-membered aromatic heterocycle with two nitrogen atoms, is renowned for its presence in numerous bioactive natural products and drugs. Its structural flexibility and ability to engage in hydrogen bonding make it an excellent scaffold for drug design. In particular, the 3,5-dimethyl substitution pattern on the pyrazole ring enhances its stability and bioavailability, making it more suitable for therapeutic applications.

The second key component of this compound is the pyridine moiety. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The 2-pyridylmethyl group in 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]acetamide introduces a hydrophobic pocket that can be exploited for binding to specific biological targets, thereby modulating their activity.

The amide functional group at the N-terminal position of the molecule further enhances its potential as a pharmacophore. Amides are known to be versatile in drug design, often serving as hinges or linkers that connect different pharmacophoric units. The presence of this amide group in 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]acetamide suggests that it may be capable of interacting with a wide range of biological targets through hydrogen bonding or other non-covalent interactions.

In recent years, there has been growing interest in the development of small molecules that can modulate the activity of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes and are often implicated in diseases such as cancer, inflammation, and infectious diseases. The unique structural features of 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]acetamide, particularly its ability to engage with both pyrazole and pyridine binding sites, make it an attractive candidate for developing PPI modulators.

One of the most exciting areas of research involving this compound is its potential application in oncology. Recent studies have shown that small molecules targeting PPIs can inhibit tumor growth by disrupting key signaling pathways involved in cancer progression. The pyrazole and pyridine moieties in 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]acetamide are particularly well-suited for interacting with PPIs associated with cancer pathways such as PI3K-Akt and MAPK signaling.

Evidence from preclinical studies indicates that derivatives of this compound can effectively inhibit the activity of these PPIs, leading to reduced tumor growth and increased survival rates in animal models. These findings have opened up new avenues for the development of novel anticancer agents based on this scaffold. Furthermore, the structural features of this compound make it amenable to further modifications aimed at improving its potency, selectivity, and pharmacokinetic properties.

Beyond oncology, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[pyridin(2-y)]methyl]acetamide has shown promise in other therapeutic areas as well. For instance, its ability to interact with PPIs has led to investigations into its potential use as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating key inflammatory PPIs, this compound could offer a new approach to treating these conditions.

In addition to its therapeutic potential, this compound also has implications in chemical biology research. Its unique structure provides a valuable tool for studying protein-protein interactions at a molecular level. By using this compound as a probe, researchers can gain insights into the mechanisms underlying various biological processes and identify new targets for therapeutic intervention.

The synthesis of 2-(3,5-dimethyl(1H-pyrazol(1-y))methyl]-N[pyridin(2-y)]acetamide presents an interesting challenge due to its complex molecular architecture. However, advances in synthetic chemistry have made it possible to construct this molecule efficiently using multi-step synthetic routes. These synthetic strategies often involve cross-coupling reactions between pyrazole and pyridine derivatives followed by functional group transformations to introduce the amide moiety.

The synthesis process also allows for modifications at various positions on the molecule, enabling researchers to fine-tune its properties for specific applications. For example, introducing different substituents on the pyrazole or pyridine rings can alter the electronic properties of the molecule and influence its binding affinity to biological targets.

In conclusion, 1017488 CAS no.-03–7 , 2-(3，5-dimethl-pyrazol(1-y))-N[pyrdin(2-y)]acetamide , represents a significant advancement in chemical biology research with broad applications across multiple therapeutic areas。 Its unique structural features make it an excellent scaffold for developing small molecules that modulate protein-protein interactions。 Further research is warranted to fully explore its potential as a therapeutic agent， particularly in oncology， anti-inflammation，and other disease areas。 As our understanding of protein-protein interactions continues to grow， compounds like these will play an increasingly important role in drug discovery and development。